Cas no 94021-42-8 (Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester)
94021-42-8 structure
Product Name:Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
CAS No:94021-42-8
MF:C10H15NO2S
MW:213.29660153389
CID:803783
PubChem ID:3023273
Update Time:2025-04-19
Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
- 2-(5-methyl-1,3-thiazol-4-yl)ethyl 2-methylpropanoate
- 4-METHYL-5-THIAZOLEETHANOL ISOBUTYRATE
- SCHEMBL3505544
- Q27280858
- 94021-42-8
- UNII-IQX01OU9UR
- 2-(5-methylthiazol-4-yl)ethylisobutyrate
- DTXSID80869172
- Propanoic acid, 2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
- AKOS015951105
- 2-(5-Methyl-4-thiazolyl)ethyl isobutyrate
- IQX01OU9UR
- EINECS 301-437-2
- NS00065005
- 2-(5-Methylthiazol-4-yl)ethyl isobutyrate
-
- Inchi: 1S/C10H15NO2S/c1-7(2)10(12)13-5-4-9-8(3)14-6-11-9/h6-7H,4-5H2,1-3H3
- InChI Key: KMEDDQQKAPHCLF-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1C)CCOC(C(C)C)=O
Computed Properties
- Exact Mass: 213.08234989g/mol
- Monoisotopic Mass: 213.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.116
Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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